Cas no 466663-12-7 (3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol)

• Product Name: 3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol
• CAS No: 466663-12-7
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 2087165
• PubChem ID: 11620845
• Update Time: 2026-04-28

3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol Chemical and Physical Properties

Names and Identifiers

• 3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol
• (2E,4E)-2,4-Decadienoic acid (1aR,2S,5R,5aS,6S,8aS,9R,10aR)-4-[(acetyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-11-oxo-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-6-yl ester
• CHEMBL444960
• 466663-12-7
• CS-0103758
• HY-N7168
• [(1S,4S,5S,6R,9S,10R,12R,14R)-7-(Acetyloxymethyl)-5,6-dihydroxy-3,11,11,14-tetramethyl-15-oxo-4-tetracyclo[7.5.1.01,5.010,12]pentadeca-2,7-dienyl] (2E,4E)-deca-2,4-dienoate
• DA-60273

• Inchi： InChI=1S/C32H44O7/c1-7-8-9-10-11-12-13-14-25(34)39-29-19(2)17-31-20(3)15-24-26(30(24,5)6)23(28(31)36)16-22(18-38-21(4)33)27(35)32(29,31)37/h11-14,16-17,20,23-24,26-27,29,35,37H,7-10,15,18H2,1-6H3/b12-11+,14-13+/t20-,23+,24-,26+,27-,29+,31+,32+/m1/s1
• InChI Key： SYXKKJDQNXPUSI-HDJUQUQRSA-N
• SMILES： CCCCC/C=C/C=C/C(=O)O[C@H]1C(=C[C@@]23[C@H](C)C[C@@H]4[C@H]([C@H](C=C(COC(=O)C)[C@H]([C@]12O)O)C3=O)C4(C)C)C

Computed Properties

• Exact Mass: 540.30870374g/mol
• Monoisotopic Mass: 540.30870374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.3E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids

Additional information on 3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol

Comprehensive Guide to 3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol (CAS No. 466663-12-7): Properties, Applications, and Market Insights

3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol (CAS No. 466663-12-7) is a specialized diterpenoid ester that has garnered significant attention in pharmaceutical and botanical research. This compound, characterized by its unique decadienoyl and acetylingenol moieties, exhibits promising bioactive properties. Researchers are increasingly exploring its potential in natural product chemistry and drug development, particularly due to its structural complexity and functional versatility.

The molecular structure of 3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol features a 20-O-acetylingenol core coupled with a 2'E ,4'E-decadienoyl side chain, which contributes to its stability and reactivity. This configuration is of particular interest in medicinal chemistry, as it may influence the compound's interactions with biological targets. Recent studies suggest potential applications in anti-inflammatory and antioxidant therapies, aligning with the growing consumer demand for plant-derived therapeutics.

In the context of botanical extracts, 3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol is often studied alongside other diterpenoids for its role in plant defense mechanisms. Its presence in certain Euphorbia species has sparked interest in sustainable sourcing and green chemistry approaches. As the industry shifts toward eco-friendly extraction methods, this compound represents a valuable target for bioactive compound isolation.

The market for specialized diterpenoids like 3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol is expanding, driven by trends in personalized medicine and nutraceuticals. Analytical techniques such as HPLC-MS and NMR spectroscopy are crucial for quality control, ensuring the compound meets the stringent standards required for pharmaceutical-grade ingredients. Manufacturers are investing in high-purity synthesis methods to cater to research and development needs.

From a regulatory perspective, 3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol is classified as a non-hazardous research chemical, making it accessible for laboratory use. However, proper handling protocols are recommended due to its bioactive nature. The compound's CAS No. 466663-12-7 serves as a unique identifier in global chemical databases, facilitating international research collaboration and intellectual property protection.

Emerging applications in cosmeceuticals have further increased demand for 3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol, particularly in formulations targeting skin barrier enhancement and cellular regeneration. These developments align with the broader market trend toward multifunctional active ingredients in personal care products. Researchers are also investigating its potential synergies with other phytochemicals for enhanced efficacy.

For researchers seeking high-quality 3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol, it's essential to verify spectroscopic purity and chromatographic profiles when selecting suppliers. The compound's stability under various storage conditions is another critical consideration for long-term research projects. As interest grows in structure-activity relationships of diterpenoids, this compound continues to be a valuable subject for pharmacological studies.

The synthesis and modification of 3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol derivatives represent an active area of research in organic chemistry. Scientists are exploring various esterification techniques to enhance its bioavailability while maintaining its beneficial properties. These efforts contribute to the broader understanding of structure-based drug design principles in natural product chemistry.

In conclusion, 3-O-(2'E ,4'E-decadienoyl)-20-O-acetylingenol (CAS No. 466663-12-7) stands at the intersection of traditional phytochemistry and modern drug discovery. Its diverse potential applications, from therapeutic development to cosmetic formulations, make it a compound of significant scientific and commercial interest. As research methodologies advance, we anticipate new discoveries that will further elucidate its mechanisms of action and expand its practical applications in health and wellness sectors.